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Compound of Interest

Compound Name: Polygalacic acid

Cat. No.: B1253884

Get Quote

Executive Summary & Chemical Profile
Polygalacic acid (CAS: 22318-84-9) is a pentacyclic triterpenoid saponin primarily isolated

from Polygala tenuifolia and Platycodon grandiflorum.[1][2] Widely utilized in

neuropharmacology and drug development for its anti-inflammatory and cognitive-enhancing

properties, it requires rigorous handling protocols to maintain experimental integrity and

environmental compliance.[1]

As a Senior Application Scientist, I emphasize that disposal is not merely a janitorial task—it is

the final step of the experimental lifecycle. Improper disposal of bioactive triterpenoids can lead

to environmental bioaccumulation and regulatory non-compliance (EPA/RCRA).[1][2] This

guide provides a self-validating, logic-driven approach to disposing of Polygalacic acid,

ensuring safety for personnel and the environment.[1][2]
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Parameter Detail

Chemical Name Polygalacic Acid

CAS Number 22318-84-9

Molecular Formula C₃₀H₄₈O₆

Molecular Weight 504.7 g/mol

Physical State Solid (White powder)

Solubility
Soluble in Methanol, DMSO; Poorly soluble in

water

Stability Stable ≥ 4 years at -20°C (Solid)

Hazard Identification & Risk Assessment
While Polygalacic acid is often classified as a non-volatile organic solid, it acts as a bioactive

agent.[1][2] In the absence of a specific GHS "Danger" classification for acute toxicity in some

jurisdictions, the Precautionary Principle dictates it be treated as a Category 2 Skin/Eye Irritant

and a potential aquatic toxin.

Primary Risks: Inhalation of dust, contact dermatitis, and potential biological activity in water

systems.[1][2]

Incompatible Materials: Strong oxidizing agents.[1][2] Segregation is critical to prevent

exothermic reactions in waste streams.[1][2]

Disposal Decision Logic (The "Why" and "How")
Effective disposal relies on characterizing the waste stream before action is taken.[1] The

following logic ensures that Polygalacic acid is routed to the correct destruction method

(typically incineration for organics) without cross-contaminating other waste streams.

DOT Diagram: Disposal Decision Tree
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Figure 1: Decision logic for segregating Polygalacic acid waste streams to ensure

compatibility and regulatory compliance.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Applicability: Expired stock powder, spilled solids, or excess weighing material.[1][2]

PPE Verification: Don nitrile gloves, safety goggles, and a lab coat.[1][2] Use a particulate

respirator (N95) if handling large open quantities outside a fume hood.[1][2]
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Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar labeled

"Hazardous Waste - Solid."[1][2]

Transfer:

Carefully transfer the powder into the container using a spatula or funnel to minimize dust

generation.

Do not sweep into general trash.[2]

Labeling: Affix a hazardous waste tag. Clearly write:

Chemical Name: Polygalacic Acid[1][2][3][4][5][6][7][8]

Hazard:[1][3][4][8][9] Irritant / Bioactive[1][2][3]

Disposal: Seal tightly and request pickup by your facility's EHS (Environmental Health &

Safety) department for incineration.[1][2]

Protocol B: Liquid Waste (Solutions)
Applicability: Experimental samples dissolved in DMSO, Methanol, or aqueous buffers.[1][2]

Critical Check: Is the solvent Halogenated (e.g., Chloroform) or Non-Halogenated (e.g., DMSO,

Methanol)? Polygalacic acid is typically dissolved in non-halogenated solvents.[1][2]

Segregation:

Organic Solvents (DMSO/MeOH): Pour into the "Non-Halogenated Organic Waste"

carboy.[1][2]

Aqueous Solutions: Pour into the "Aqueous Chemical Waste" carboy.[1]

Compatibility Check: Ensure the waste container does not contain strong oxidizers (e.g.,

Nitric Acid), which could react with the organic triterpene structure.[1][2]

Rinsing: Triple-rinse the original vessel with a small volume of the compatible solvent and

add the rinsate to the waste container.
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Documentation: Log the volume and concentration on the waste container's accumulation

log.

Protocol C: Spill Management (Immediate Action)
Scenario: Accidental release of powder on the benchtop.

Secure Area: Alert nearby personnel.

Containment: Cover the spill with a damp paper towel to prevent dust dispersion (do not dry

sweep).[1][2]

Cleanup:

Wipe up the material using the damp towel.

Clean the surface with 70% Ethanol or Isopropanol to solubilize residual triterpenes.[1]

Wash the area with soap and water.[7]

Disposal: Place all contaminated towels and gloves into the "Solid Hazardous Waste" bag.

Regulatory & Compliance Context
Adherence to these protocols ensures compliance with major regulatory frameworks:

USA (EPA/RCRA): While not explicitly P-listed or U-listed, Polygalacic acid must be

characterized by the generator.[1][2] If it exhibits toxicity characteristics or is mixed with listed

solvents (like Methanol - U154), the entire mixture is hazardous.[1][2]

EU (REACH): Dispose of as hazardous chemical waste (Waste Code 16 05 06 or similar).[1]

[2]

Best Practice: Always default to incineration for bioactive phytochemicals to ensure complete

thermal destruction of the molecular structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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